Cas no 1805512-59-7 (Methyl 4-cyano-2-ethyl-3-iodophenylacetate)

• Product Name: Methyl 4-cyano-2-ethyl-3-iodophenylacetate
• CAS No: 1805512-59-7
• MF: C₁₂H₁₂INO₂
• MW: 329.133655548096
• CID: 5010475
• Update Time: 2025-10-28

Methyl 4-cyano-2-ethyl-3-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-ethyl-3-iodophenylacetate

• Inchi： 1S/C12H12INO2/c1-3-10-8(6-11(15)16-2)4-5-9(7-14)12(10)13/h4-5H,3,6H2,1-2H3
• InChI Key： QPXJHPSWQLFYEE-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CC(CC(=O)OC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-cyano-2-ethyl-3-iodophenylacetate

Methyl 4-cyano-2-ethyl-3-iodophenylacetate: A Comprehensive Overview

Methyl 4-cyano-2-ethyl-3-iodophenylacetate, with the CAS number 1805512-59-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a cyano group, an ethyl substituent, and an iodine atom attached to a phenyl ring, along with an acetate ester group. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic properties and reactivity of Methyl 4-cyano-2-ethyl-3-iodophenylacetate. Studies have shown that the cyano group acts as an electron-withdrawing substituent, enhancing the electrophilicity of the adjacent carbon atoms. This property makes the compound highly reactive in nucleophilic substitution reactions, which is particularly useful in the synthesis of complex molecules. Additionally, the presence of the iodine atom introduces a degree of instability due to its relatively weak C-I bond, making it a valuable substrate for elimination reactions.

The ethyl group attached to the phenyl ring plays a crucial role in modulating the steric and electronic environment of the molecule. This substituent not only influences the reactivity of the compound but also impacts its solubility and stability in different solvents. Researchers have found that Methyl 4-cyano-2-ethyl-3-iodophenylacetate exhibits excellent solubility in polar aprotic solvents, making it ideal for use in organic reactions that require precise control over reaction conditions.

In terms of applications, Methyl 4-cyano-2-ethyl-3-iodophenylacetate has been extensively used as an intermediate in the synthesis of biologically active compounds. For instance, recent studies have demonstrated its utility in the construction of antitumor agents and neuroprotective drugs. The compound's ability to undergo multiple reaction pathways allows chemists to design molecules with intricate architectures that target specific biological pathways.

One of the most promising areas of research involving Methyl 4-cyano-2-ethyl-3-i